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Compound of Interest

Compound Name: 2-Oxazolidinone, 3-methyl-

Cat. No.: B034835

An In-depth Technical Guide to 3-Methyl-2-
Oxazolidinone

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential applications of 3-methyl-2-oxazolidinone. The information is
tailored for researchers, scientists, and professionals in drug development and materials
science who are interested in the characteristics and utility of this heterocyclic compound.

Core Physical and Chemical Properties

3-Methyl-2-oxazolidinone, identified by the CAS number 19836-78-3, is a five-membered
heterocyclic compound.[1] It presents as a colorless to pale yellow liquid at room temperature
and possesses a subtle, characteristic odor.[2] Its structure features a methyl group attached to
the nitrogen atom of the oxazolidinone ring, which influences its physical and chemical
behavior.

Identification and Nomenclature
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Identifier Value

IUPAC Name 3-methyl-1,3-oxazolidin-2-one[3]
3-Methyl-2-oxazolidone, N-Methyl-2-

Synonyms o )
oxazolidinone, N-Methyloxazolidone[3][4]

CAS Number 19836-78-3[4]

Molecular Formula

CaH7NO2[4]

Molecular Weight

101.10 g/mol [5]

InChl Key

VWIIJDNADIEEDB-UHFFFAQY SA-N[6]

Canonical SMILES

CN1CCOC1=0J[3]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-methyl-2-

oxazolidinone, providing a quantitative snapshot of its characteristics.

Property Value Reference
Melting Point 15°C [4107]
Boiling Point 87-90 °C at 1 mmHg 41071
Density 1.17 g/mL at 25 °C [41[5]

Refractive Index (n20/D)

1.454

[4]115]

Flash Point

>110 °C (>230 °F)

[4](8]

Water Solubility

Moderately soluble

[2]

logP (Octanol/Water Partition

Coefficient)

-0.1

[3]

Vapor Pressure

0.00877 mmHg at 25°C

[4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 3-methyl-2-
oxazolidinone. Key spectral data are summarized below.

Spectroscopic Technique Data Highlights
Spectral data is available, providing information
1H NMR _ _
on the proton environment in the molecule.[2]
Spectral data is available for the carbon
13C NMR
skeleton of the compound.[2]
IR spectra are available, showing characteristic
Infrared (IR) Spectroscopy absorption bands for the functional groups

present.[2]

The mass spectrum shows a molecular ion peak
Mass Spectrometry (MS) ] ) ]
corresponding to its molecular weight.[2]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-methyl-2-oxazolidinone

are not extensively published under its direct name, general methods for the synthesis of N-

substituted oxazolidinones are well-established. These can be adapted for the preparation of
the target compound.

General Synthesis of N-Alkyl-2-Oxazolidinones

A common route for the synthesis of N-alkyl-2-oxazolidinones involves the reaction of a
corresponding N-alkylethanolamine with a carbonylating agent.

Materials:
» N-methylethanolamine

e A carbonylating agent (e.g., diethyl carbonate, phosgene, or a phosgene equivalent like
triphosgene)

e Asuitable base (e.g., sodium methoxide, potassium carbonate)
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e An appropriate solvent (e.g., ethanol, toluene)

Procedure:

To a solution of N-methylethanolamine in a suitable solvent, a base is added.

e The carbonylating agent (e.qg., diethyl carbonate) is then added, often dropwise, to the
reaction mixture.

e The mixture is heated to reflux and stirred for a specified period, typically several hours,
while monitoring the reaction progress by a suitable technique such as thin-layer
chromatography (TLC) or gas chromatography (GC).

o Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced
pressure.

The resulting crude product is then purified.

Purification Protocol

A reported method for the purification of 3-methyl-2-oxazolidinone involves the following steps:
Procedure:
e The crude product is first purified by successive fractional freezing.

e The partially purified compound is then dried over 4A molecular sieves in a dry box for 48
hours.

 Finally, the dried product is distilled under high vacuum to yield the pure 3-methyl-2-
oxazolidinone.[9]

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Figure 1: Molecular Structure of 3-Methyl-2-Oxazolidinone
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Figure 1: Molecular Structure of 3-Methyl-2-Oxazolidinone
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Figure 2: General Synthesis Workflow

Applications and Biological Relevance

3-Methyl-2-oxazolidinone serves as a versatile building block in organic synthesis.[4] It is
notably used as a component in electrolyte solutions for lithium batteries, where it contributes
to enhancing performance and safety.[8]

In the pharmaceutical industry, this compound is employed as a solvent and a reaction
medium.[4] More significantly, it is a key intermediate in the synthesis of more complex
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molecules.[10] The oxazolidinone ring is a critical pharmacophore in a class of antibiotics that
inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.[11] While 3-methyl-
2-oxazolidinone itself is not an antibiotic, its structural motif is integral to the development of
these therapeutic agents. Its role in chiral synthesis is also noteworthy, where it can be a
precursor for creating enantiomerically pure pharmaceuticals.[10]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-methyl-2-oxazolidinone may cause serious eye damage.[3] It is also classified as
very toxic to aquatic life with long-lasting effects.[3] Therefore, appropriate personal protective
equipment, including safety goggles and gloves, should be worn when handling this chemical.
[11] It should be stored in a dry, cool, and well-ventilated place in a tightly closed container.[11]
Standard safe laboratory practices should be followed to avoid skin and eye contact, and
inhalation.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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